Benzene, 2-fluoro-4-(1-methylethenyl)-1-(trifluoromethyl)-

• Molecular Formula: C10H8F4
• Molecular Weight: 204.16 g/mol
• IUPAC Name: 2-fluoro-4-prop-1-en-2-yl-1-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H8F4/c1-6(2)7-3-4-8(9(11)5-7)10(12,13)14/h3-5H,1H2,2H3
• InChI Key: BHORSJWKOGYIMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=C(C=C1)C(F)(F)F)F

Description

Benzene, 2-fluoro-4-(1-methylethenyl)-1-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H8F4 and its molecular weight is 204.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 60% sodium hydride (1.96 g, 49.0 mmol) was added DMSO (40 ml) in one portion at 0° C. and the reaction mixture was heated at 80° C. for 40 minutes. After cooling to ambient temperature, to this was added a solution of methyltriphenylphosphonium bromide (17.5 g, 49.0 mmol) in anhydrous DMSO (50 ml) dropwise at 0° C. After being stirred for 1 hour at ambient temperature, to this was added a solution of 1-[3-fluoro-4-(trifluoromethyl)phenyl]ethanone (5.04 g, 24.5 mmol) in anhydrous DMSO (40 ml) dropwise at 0° C. and the reaction was stirred at ambient temperature for 1.5 hours. The mixture was quenched with water (150 ml) and extracted with hexane. The combined solution was washed with water then brine, dried over sodium sulfate and concentrated in vacuo to give the crude title compound (3.20 g containing hexane) as a yellow oil.